N'-(2,6-dimethylphenyl)-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide

• IUPAC Name: N'-(2,6-dimethylphenyl)-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide
• InChI: InChI=1S/C21H27N3O4S2/c1-15-7-5-8-16(2)19(15)23-21(26)20(25)22-12-11-17-9-3-4-13-24(17)30(27,28)18-10-6-14-29-18/h5-8,10,14,17H,3-4,9,11-13H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: HHXPNCPVMHLPFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C21H27N3O4S2
• Molecular Weight: 449.6 g/mol

Description

The compound is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. It also has a piperidine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The presence of the sulfonyl group (-SO2-) indicates that it might have some interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the thiophene and piperidine rings, as well as the sulfonyl group. These groups can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group might make it more polar, affecting its solubility in different solvents.

Scientific Research Applications

Quantum Technologies and Quantum Computing

Quantum mechanics, with its probabilistic behavior and entanglement phenomena, underpins quantum technologies. .

Seed Preservation and Agriculture

The EU-funded INCREASE project has made strides in seed preservation by empowering civil society and citizens, especially those from rural areas. .

Medicinal and Ethnopharmacological Applications

N’-(2,6-dimethylphenyl)-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide: warrants investigation in traditional medicine. Its historical context and therapeutic properties could be relevant. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it might interact with biological targets in specific ways to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under different conditions, or investigating its biological activity if it’s intended to be a drug.